Cas no 58-19-5 (Dromostanolone)

• Product Name: Dromostanolone
• CAS No: 58-19-5
• MF: C₂₀H₃₂O₂
• MW: 304.466886520386
• CID: 33687
• PubChem ID: 6011
• Update Time: 2025-04-18

Dromostanolone Chemical and Physical Properties

Names and Identifiers

• Dromostanolone
• (2a,5a,17b)-17-Hydroxy-2-methylandrostan-3-one
• Drostanolone
• Medrotestron
• Metholone
• A-Methyl-17
• DROSTANOLONE [WHO-DD]
• SKI 27719
• AI3-52812
• Q422343
• LS-19397
• drostanolon-
• 17beta-Hydroxy-2alpha-methyl-5alpha-androstan-3-one
• 2alpha-Methyldihydrotestosterone
• Drostanolone [INN:BAN]
• Dihydro-2-alpha-methyltestosterone
• 5.alpha.-Androstan-3-one, 17.beta.-hydroxy-2.alpha.-methyl-
• DROMOSTANOLONE [MI]
• Methalone
• HSDB 3319
• Testosterone, 4,5alpha-dihydro-2alpha-methyl-
• Androstan-3-one, 17-hydroxy-2-methyl-, (2-alpha,5-alpha,17-beta)-
• Drostanolonum
• CHEMBL1582
• 5alpha-Androstan-3-one, 17beta-hydroxy-2alpha-methyl-
• Drostanolona [INN-Spanish]
• Dihydro-2alpha-methyltestosterone
• Medrosteron
• Androstan-3-one, 17-hydroxy-2-methyl-, (2.alpha.,5.alpha.,17.beta.)-
• Drostanolo [DCIT]
• 2-alpha-Methyldihydrotestosterone
• Testosterone,5.alpha.-dihydro-2.alpha.-methyl-
• 2-alpha-Methyl-17-beta-hydroxy-5-alpha-androstan-3-one
• A-hydroxy-5
• Androstan-3-one, 17-hydroxy-2-methyl-, (2alpha,5alpha,17beta)-
• 7DR7H00HDT
• DROSTANOLONE [HSDB]
• A-androstan-3-one
• (2-alpha,5-alpha,17-beta)-17-Hydroxy-2-methyl-androstan-3-one
• 2
• EINECS 200-367-9
• UNII-7DR7H00HDT
• SCHEMBL19561
• (2.ALPHA.,5.ALPHA.,17.BETA.)-17-HYDROXY-2-METHYLANDROSTAN-3-ONE
• NSC26198
• CCRIS 2777
• Drostanolo
• Drostanolona
• CHEBI:34838
• 17-beta-Hydroxy-2-alpha-methyl-5-alpha-androstan-3-one
• TQP0581
• DB00858
• 2.alpha.-Methyldihydrotestosterone
• (1S,2S,4R,7S,10R,11S,14S,15S)-14-hydroxy-2,4,15-trimethyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadecan-5-one
• DTXSID6022971
• Drostanolonum [INN-Latin]
• DROSTANOLONE [INN]
• Dihydro-2.alpha.-methyltestosterone
• 58-19-5
• 5-alpha-Androstan-3-one, 17-beta-hydroxy-2-alpha-methyl-
• (2R,5S,8R,9S,10S,13S,14S,17S)-17-hydroxy-2,10,13-trimethyl-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-one
• (2alpha,5alpha,17beta)-17-hydroxy-2-methylandrostan-3-one
• NS00033880
• Drostanolone (1.0 mg/mL in Acetonitrile)
• IKXILDNPCZPPRV-RFMGOVQKSA-N
• 2 Alpha-5 alpha-17 beta-17-hydroxy-2-methyl-androstan-3-one
• Androstan-3-one, 17-hydroxy-2-methyl-, (2alpha,5alpha,17beta)-(9CI)
• 2 Alpha-methyldihydrotestosterone
• 200-367-9
• DTXCID502971
• 17 beta-hydroxy-2 alpha-methyl-5 alpha-androstan-3-one
• drostanolon
• (1S,2S,4R,7S,10R,11S,14S,15S)-14-hydroxy-2,4,15-trimethyltetracyclo(8.7.0.0^(2,7).0^(11,15))heptadecan-5-one
• 2 Alpha-methylandrostan-17 beta-ol-3-one
• prometholone
• (1S,2S,4R,7S,10R,11S,14S,15S)-14-hydroxy-2,4,15-trimethyltetracyclo(8.7.0.02,7.011,15)heptadecan-5-one
• Drostanolona (INN-Spanish)
• (1S,2S,4R,7S,10R,11S,14S,15S)-14-hydroxy-2,4,15-trimethyltetracyclo[8.7.0.02,7.011,15]heptadecan-5-one
• Drostanolonum (INN-Latin)
• 2alpha-methylandrostan-17beta-ol-3-one

• Inchi： 1S/C20H32O2/c1-12-11-20(3)13(10-17(12)21)4-5-14-15-6-7-18(22)19(15,2)9-8-16(14)20/h12-16,18,22H,4-11H2,1-3H3/t12-,13+,14+,15+,16+,18+,19+,20+/m1/s1
• InChI Key： IKXILDNPCZPPRV-RFMGOVQKSA-N
• SMILES： O[C@H]1CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)C[C@@H](C)C(C[C@@H]3CC[C@H]12)=O

Computed Properties

• Exact Mass: 304.24000
• Monoisotopic Mass: 304.240230259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Melting Point: 145-147°C
• PSA: 37.30000
• LogP: 4.20510
• Specific Rotation: D +32° (ethanol)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androgens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids Androgens and derivatives